Cas no 2137990-03-3 (1-[2-(Aminomethyl)cyclopropyl]-2-methoxyethan-1-one)

• Product Name: 1-[2-(Aminomethyl)cyclopropyl]-2-methoxyethan-1-one
• CAS No: 2137990-03-3
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6029004
• PubChem ID: 165468588
• Update Time: 2025-10-28

1-[2-(Aminomethyl)cyclopropyl]-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137990-03-3
• 1-[2-(aminomethyl)cyclopropyl]-2-methoxyethan-1-one
• EN300-799385
• 1-[2-(Aminomethyl)cyclopropyl]-2-methoxyethan-1-one

• Inchi： 1S/C7H13NO2/c1-10-4-7(9)6-2-5(6)3-8/h5-6H,2-4,8H2,1H3
• InChI Key： NMRBHNXSRWCLLQ-UHFFFAOYSA-N
• SMILES： O=C(COC)C1CC1CN

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 52.3Ų

Additional information on 1-[2-(Aminomethyl)cyclopropyl]-2-methoxyethan-1-one

Chemical Profile of 1-[2-(Aminomethyl)cyclopropyl]-2-methoxyethan-1-one (CAS No. 2137990-03-3)

The compound 1-[2-(Aminomethyl)cyclopropyl]-2-methoxyethan-1-one (CAS No. 2137990-03-3) represents a structurally unique molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular framework, featuring a cyclopropyl group conjugated with an aminomethyl substituent and a methoxyethyl moiety, positions it as a versatile intermediate for the development of novel therapeutic agents. This introduction delves into the chemical properties, synthetic pathways, and emerging applications of this compound, emphasizing its relevance to contemporary research advancements.

The structural motif of 1-[2-(Aminomethyl)cyclopropyl]-2-methoxyethan-1-one is characterized by its cyclopropyl ring, which introduces steric constraints that can modulate the binding affinity and selectivity of derived molecules. The presence of an aminomethyl group provides a nucleophilic handle for further functionalization, enabling the construction of more complex scaffolds through amide bond formation or nucleophilic substitution reactions. Additionally, the methoxyethyl side chain contributes to lipophilicity and solubility profiles, making it an attractive candidate for drug-like properties optimization.

In recent years, the cyclopropyl scaffold has garnered attention in medicinal chemistry due to its ability to enhance metabolic stability and improve pharmacokinetic profiles. Studies have demonstrated that cyclic alkanes, including cyclopropanes, can engage in favorable interactions with biological targets, often leading to higher binding affinities compared to their acyclic counterparts. The aminomethyl group in 1-[2-(Aminomethyl)cyclopropyl]-2-methoxyethan-1-one further extends these possibilities by allowing for diversification through peptide coupling or click chemistry approaches.

Synthetic methodologies for accessing 1-[2-(Aminomethyl)cyclopropyl]-2-methoxyethan-1-one typically involve multi-step processes starting from readily available precursors such as cyclopropanecarboxaldehyde or epichlorohydrin derivatives. The introduction of the aminomethyl group is commonly achieved via reductive amination or nucleophilic addition reactions, while the methoxyethyl functionality can be incorporated through etherification or alkoxylation steps. Advances in catalytic systems, including transition-metal-catalyzed cross-coupling reactions, have streamlined these synthetic routes, enhancing efficiency and scalability.

The compound’s utility extends beyond simple intermediates; it serves as a building block for more sophisticated molecules with therapeutic potential. For instance, derivatives of this scaffold have been explored as inhibitors of enzyme targets implicated in inflammatory diseases and cancer pathways. The cyclopropyl ring’s ability to adopt non-planar conformations may disrupt hydrogen bonding networks in protein active sites, thereby modulating enzyme activity. Additionally, the aminomethyl handle allows for covalent attachment to biomolecules such as antibodies or peptides, facilitating the development of targeted drug delivery systems.

Recent computational studies have highlighted the favorable physicochemical properties of 1-[2-(Aminomethyl)cyclopropyl]-2-methoxyethan-1-one, including optimal solubility parameters and predicted low toxicity profiles. These attributes make it an attractive candidate for further exploration in preclinical drug discovery programs. Furthermore, its structural features align well with current trends toward molecular entities that exhibit dual functionality—addressing multiple disease mechanisms simultaneously—a strategy that has shown promise in treating complex disorders.

The methoxyethyl side chain in 1-[2-(Aminomethyl)cyclopropyl]-2-methoxyethan-1-one also plays a role in modulating pharmacokinetic behavior. Methoxy groups are known to enhance oral bioavailability by improving lipophilicity while minimizing metabolic susceptibility. This balance is critical for achieving therapeutic efficacy without excessive degradation during systemic circulation. Comparative analyses with related analogs have revealed that subtle modifications around this moiety can significantly impact pharmacodynamic outcomes.

In conclusion,1-[2-(Aminomethyl)cyclopropyl]-2-methoxyethan-1-one (CAS No. 2137990-03-3) represents a promising chemical entity with broad applicability in pharmaceutical research and development. Its unique structural features—combining steric constraints from the cyclopropyl ring with reactive handles provided by the aminomethyl and methoxyethyl groups—position it as a valuable precursor for designing next-generation therapeutics. As computational modeling and synthetic methodologies continue to evolve, compounds like this are expected to play an increasingly pivotal role in addressing unmet medical needs across various therapeutic areas.